Cas no 71953-80-5 (5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-,(5Z)-)
71953-80-5 structure
Product Name:5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-,(5Z)-
CAS No:71953-80-5
MF:C20H32O6
MW:368.464487075806
CID:566973
PubChem ID:5283140
Update Time:2025-04-19
5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-,(5Z)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-,(5Z)-
- 9ALPHA, 11, 15S-TRIHYDROXY-THROMBA-5Z, 13E, 17Z-TRIEN-1-OIC ACID
- Thromboxane B3
- DELTA17-TXB2
- TXB3
- SCHEMBL8820991
- (5Z)-7-((2R,3S,4S)-TETRAHYDRO-4,6-DIHYDROXY-2-((1E,3S,5Z)-3-HYDROXY-1,5-OCTADIEN-1-YL)-2H-PYRAN-3-YL)-5-HEPTENOIC ACID
- (Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]oxan-3-yl]hept-5-enoic acid
- DTXSID501347454
- 5-HEPTENOIC ACID, 7-((2R,3S,4S)-TETRAHYDRO-4,6-DIHYDROXY-2-((1E,3S,5Z)-3-HYDROXY-1,5-OCTADIEN-1-YL)-2H-PYRAN-3-YL)-, (5Z)-
- SR-01000946882-1
- Thromboxa-5,13,17-trien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9.alpha.,13E,15S,17Z)-
- Thromboxa-5,13,17-trien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9alpha,13E,15S,17Z)-
- SR-01000946882
- OYPPJMLKAYYWHH-NXJDUNGTSA-N
- (5E)-7-{4,6-dihydroxy-2-[(1E,5E)-3-hydroxyocta-1,5-dien-1-yl]oxan-3-yl}hept-5-enoic acid
- (5Z,13E,15S,17Z)-9beta,11,15-trihydroxythromboxa-5,13,17-trien-1-oic acid
- 9S,11,15S-trihydroxy-thromboxa-5Z,13E,17Z-trien-1-oic acid
- S1WQ5UNY10
- CHEBI:84444
- UNII-S1WQ5UNY10
- 71953-80-5
- LMFA03030006
- Q27157766
- (5Z,9a,13E,15S,17Z)-9,11,15-trihydroxy-Thromboxa-5,13,17-trien-1-oic acid
- (2R(1E,3S,5Z),3S(Z),4S)-(Partial)-7-(tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1,5-octadienyl)-2H-pyran-3-yl)-5-heptenoate
- 9S,11,15S-Trihydroxythromboxa-5Z,13E,17Z-trien-1-oic acid
- [2R(1E,3S,5Z),3S(Z),4S]-[partial]-7-[tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1,5-octadienyl)-2H-pyran-3-yl]-5-Heptenoic acid
- HY-113445
- (5E)-7-(4,6-dihydroxy-2-((1E,5E)-3-hydroxyocta-1,5-dien-1-yl)oxan-3-yl)hept-5-enoic acid
- G91574
- [2R(1E,3S,5Z),3S(Z),4S]-[partial]-7-[tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1,5-octadienyl)-2H-pyran-3-yl]-5-Heptenoate
- D-erythro-Pentopyranose, 4-((2Z)-6-carboxy-2-hexen-1-yl)-2,4-dideoxy-5-C-((1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl)-, (5R)-
- 7-[(2R,3s,4s)-tetrahydro-4,6-dihydroxy-2-[(1e,3s,5z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-(5z)-5-heptenoic acid
- (2R(1E,3S,5Z),3S(Z),4S)-(Partial)-7-(tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1,5-octadienyl)-2H-pyran-3-yl)-5-heptenoic acid
- 5-Heptenoic acid, 7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-, (5Z)-
- CS-0059573
- DB-219940
- (5Z,9a,13E,15S,17Z)-9,11,15-trihydroxy-Thromboxa-5,13,17-trien-1-oate
- 9S,11,15S-trihydroxy-thromboxa-5Z,13E,17Z-trien-1-oate
- 9ALPHA,11,15S-TRIHYDROXY-THROMBA-5Z,13E,17Z-TRIEN-1-OICACID
- (Z)-7-((2R,3S,4S)-4,6-dihydroxy-2-((1E,3S,5Z)-3-hydroxyocta-1,5-dienyl)oxan-3-yl)hept-5-enoic acid
-
- Inchi: 1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h3-4,6-7,12-13,15-18,20-22,25H,2,5,8-11,14H2,1H3,(H,23,24)/b6-3-,7-4-,13-12+/t15-,16-,17-,18+,20?/m0/s1
- InChI Key: OYPPJMLKAYYWHH-NXJDUNGTSA-N
- SMILES: O1C(C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](C/C=C\CC)O)O)O
Computed Properties
- Exact Mass: 368.22000
- Monoisotopic Mass: 368.21988874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.189
- Boiling Point: 586.1 °C at 760 mmHg
- Flash Point: 202 °C
- Refractive Index: 1.575
- PSA: 107.22000
- LogP: 2.54540
5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-,(5Z)- Pricemore >>
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|---|---|---|---|---|---|---|---|---|
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| SHENG KE LU SI SHENG WU JI SHU | sc-205526-25 µg |
Thromboxane B3, |
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| SHENG KE LU SI SHENG WU JI SHU | sc-205526A-50 µg |
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¥2542.00 | 2023-09-05 | ||
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5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-2H-pyran-3-yl]-,(5Z)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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